![molecular formula C15H23BrO B8619781 {3-[(6-Bromohexyl)oxy]propyl}benzene CAS No. 94749-20-9](/img/structure/B8619781.png)
{3-[(6-Bromohexyl)oxy]propyl}benzene
Cat. No. B8619781
M. Wt: 299.25 g/mol
InChI Key: MPMCWADGFSGTIJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05225445
Procedure details
3-Phenylpropanol (3.00 g) and 1,6-dibromohexane (16.10 g, 10.2 ml) were stirred rapidly at RT with tetra-n-butylammonium hydrogen sulphate (0.5 g) and 12.5M aqueous NaOH (16 ml) for 30 h. The mixture was diluted with H2O (80 ml), extracted with ER (3×100 ml), and the combined organic extracts were washed consecutively with H2O (80 ml) and BR (80 ml). The dried extracts were evaporated and the residual oil purified by [FCS], eluting with CX (one columnful), followed by EA-CX (1:20) to give the title compound (5.35 g) as a colourless oil.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]1([CH2:7][CH2:8][CH2:9][OH:10])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[Br:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17]Br.[OH-].[Na+]>S([O-])(O)(=O)=O.C([N+](CCCC)(CCCC)CCCC)CCC.O>[Br:11][CH2:12][CH2:13][CH2:14][CH2:15][CH2:16][CH2:17][O:10][CH2:9][CH2:8][CH2:7][C:1]1[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1 |f:2.3,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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3 g
|
|
Type
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reactant
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Smiles
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C1(=CC=CC=C1)CCCO
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|
Name
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|
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Quantity
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10.2 mL
|
|
Type
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reactant
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Smiles
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BrCCCCCCBr
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|
Name
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|
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Quantity
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16 mL
|
|
Type
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reactant
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|
Smiles
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[OH-].[Na+]
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|
Name
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|
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Quantity
|
0.5 g
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|
Type
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catalyst
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Smiles
|
S(=O)(=O)(O)[O-].C(CCC)[N+](CCCC)(CCCC)CCCC
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Step Two
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Name
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|
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Quantity
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80 mL
|
|
Type
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solvent
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|
Smiles
|
O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with ER (3×100 ml)
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WASH
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Type
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WASH
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|
Details
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the combined organic extracts were washed consecutively with H2O (80 ml) and BR (80 ml)
|
CUSTOM
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Type
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CUSTOM
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|
Details
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The dried extracts were evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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the residual oil purified by [FCS]
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WASH
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Type
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WASH
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|
Details
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eluting with CX (one columnful)
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Outcomes
Product
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Name
|
|
|
Type
|
product
|
|
Smiles
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BrCCCCCCOCCCC=1C=CC=CC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.35 g | |
| YIELD: CALCULATEDPERCENTYIELD | 81.2% |
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
